Cas no 2366994-26-3 (8-Bromo-4-chloro-7-(trifluoromethyl)quinoline)

8-Bromo-4-chloro-7-(trifluoromethyl)quinoline is a halogenated quinoline derivative with significant utility in pharmaceutical and agrochemical research. Its distinct substitution pattern—incorporating bromo, chloro, and trifluoromethyl functional groups—enhances its reactivity and makes it a valuable intermediate in the synthesis of complex heterocyclic compounds. The presence of electron-withdrawing groups facilitates selective cross-coupling reactions, while the trifluoromethyl moiety improves metabolic stability in bioactive molecules. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and antimicrobial agents. Its high purity and well-defined structure ensure reproducibility in synthetic applications, making it a preferred choice for researchers seeking tailored modifications in quinoline-based scaffolds.

8-Bromo-4-chloro-7-(trifluoromethyl)quinoline structure

2366994-26-3 structure

Product Name:8-Bromo-4-chloro-7-(trifluoromethyl)quinoline

CAS No:2366994-26-3

MF:C₁₀H₄BrClF₃N

MW:310.497671127319

CID:5213774

Update Time:2025-06-12

8-Bromo-4-chloro-7-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

- 8-Bromo-4-chloro-7-(trifluoromethyl)quinoline
- Inchi： 1S/C10H4BrClF3N/c11-8-6(10(13,14)15)2-1-5-7(12)3-4-16-9(5)8/h1-4H
- InChI Key： WWMLDXDUMDCDGR-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=C(C(F)(F)F)C=2Br)C(Cl)=CC=1

8-Bromo-4-chloro-7-(trifluoromethyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC508139-250mg	8-Bromo-4-chloro-7-(trifluoromethyl)quinoline	2366994-26-3		250mg	£120.00	2025-02-21
Apollo Scientific	PC508139-1g	8-Bromo-4-chloro-7-(trifluoromethyl)quinoline	2366994-26-3		1g	£360.00	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1588185-250mg	8-Bromo-4-chloro-7-(trifluoromethyl)quinoline	2366994-26-3	98%	250mg	￥2163	2023-03-11

8-Bromo-4-chloro-7-(trifluoromethyl)quinoline Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
4. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Additional information on 8-Bromo-4-chloro-7-(trifluoromethyl)quinoline

Comprehensive Overview of 8-Bromo-4-chloro-7-(trifluoromethyl)quinoline (CAS No. 2366994-26-3)

8-Bromo-4-chloro-7-(trifluoromethyl)quinoline (CAS No. 2366994-26-3) is a high-value heterocyclic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a quinoline core substituted with bromo, chloro, and trifluoromethyl groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly focusing on this compound due to its potential applications in drug discovery, catalysis, and fluorescence probes.

The growing interest in 8-Bromo-4-chloro-7-(trifluoromethyl)quinoline aligns with the surge in demand for fluorinated compounds, which are pivotal in modern medicinal chemistry. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity—key factors driving innovations in small-molecule therapeutics. Searches for terms like "fluorinated quinoline derivatives" and "halogenated heterocycles in drug design" have spiked, reflecting the compound's relevance in addressing challenges such as antibiotic resistance and oncology target modulation.

From a synthetic perspective, CAS No. 2366994-26-3 serves as a critical building block for constructing complex molecules. Its bromo and chloro substituents enable cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), while the trifluoromethyl group contributes to lipophilicity and electronic effects. These attributes are frequently discussed in forums exploring "C-H functionalization strategies" and "late-stage diversification techniques," highlighting its role in streamlining high-throughput screening libraries.

In material science, 8-Bromo-4-chloro-7-(trifluoromethyl)quinoline is investigated for its photophysical properties. The quinoline scaffold, combined with heavy halogens and fluorine, exhibits tunable fluorescence, making it a candidate for OLEDs and sensor technologies. Queries like "quinoline-based emissive materials" or "halogen effects on luminescence" underscore its interdisciplinary appeal.

Regulatory and sustainability trends further amplify the compound's significance. With the rise of green chemistry, researchers seek atom-efficient routes to synthesize such motifs, often referencing CAS No. 2366994-26-3 in studies on catalytic halogenation or solvent-free reactions. This aligns with broader searches for "eco-friendly heterocycle synthesis" and "fluorine incorporation methods."

To conclude, 8-Bromo-4-chloro-7-(trifluoromethyl)quinoline exemplifies the convergence of pharmaceutical innovation, advanced materials, and sustainable chemistry. Its multifaceted applications and alignment with trending scientific inquiries ensure its prominence in both academic and industrial landscapes.